Cas no 1341627-06-2 (4-isocyanato-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-isocyanato-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1341627-06-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD18269723
• CID: 5243295
• PubChem ID: 63109985
• Update Time: 2025-06-11

4-isocyanato-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-1-(propan-2-yl)-1H-pyrazole
• 4-Isocyanato-1-propan-2-ylpyrazole
• 1H-Pyrazole, 4-isocyanato-1-(1-methylethyl)-

• MDL： MFCD18269723
• Inchi： 1S/C7H9N3O/c1-6(2)10-4-7(3-9-10)8-5-11/h3-4,6H,1-2H3
• InChI Key： YUKFNZNVZFFCRC-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.7
• Topological Polar Surface Area: 47.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-isocyanato-1-(propan-2-yl)-1H-pyrazole

Recent Advances in the Application of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole (CAS: 1341627-06-2) in Chemical Biology and Pharmaceutical Research

The compound 4-isocyanato-1-(propan-2-yl)-1H-pyrazole (CAS: 1341627-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the utility of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its isocyanate functional group enables facile conjugation with various nucleophiles, such as amines and alcohols, making it a valuable building block for the construction of diverse molecular scaffolds. Researchers have successfully employed this compound in the development of targeted inhibitors for enzymes implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole-derived small molecules as potent inhibitors of protein kinases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, resulting in lead candidates with promising preclinical profiles. These findings underscore the compound's potential as a starting point for the development of next-generation kinase inhibitors.

Another area of active research involves the application of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole in the design of covalent inhibitors. The isocyanate group's ability to form stable covalent bonds with target proteins has been exploited to create irreversible inhibitors with prolonged pharmacological effects. Recent work in this direction has focused on targeting cysteine residues in disease-relevant proteins, offering new avenues for the treatment of conditions such as autoimmune disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole. Novel catalytic methods have been developed to improve the yield and purity of the compound, addressing previous challenges associated with its synthesis. These improvements have facilitated its broader adoption in medicinal chemistry campaigns and high-throughput screening initiatives.

Looking ahead, researchers are exploring the potential of 4-isocyanato-1-(propan-2-yl)-1H-pyrazole in the emerging field of targeted protein degradation. Preliminary studies suggest that derivatives of this compound may serve as effective warheads for proteolysis-targeting chimeras (PROTACs), opening new possibilities for addressing traditionally "undruggable" targets. This exciting development positions the compound at the forefront of innovative therapeutic strategies.

In conclusion, 4-isocyanato-1-(propan-2-yl)-1H-pyrazole (CAS: 1341627-06-2) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential therapeutic applications make it a compound of considerable interest to the scientific community. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery programs.